1,2-Dihydro-1,1-dimethylnaphthalene

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 1,1-dimethyl-2H-naphthalene
• InChI: InChI=1S/C12H14/c1-12(2)9-5-7-10-6-3-4-8-11(10)12/h3-8H,9H2,1-2H3
• InChI Key: NLZXHRIIPLQJIX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=CC2=CC=CC=C21)C

Description

1,2-Dihydro-1,1-dimethylnaphthalene is a useful research compound. Its molecular formula is C12H14 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,2,3,4-tetrahydro-4,4-dimethyl-1-naphthol (9.6 g, 54.5 mmoles) in 20% aqueous oxalic acid was stirred and heated to reflux for 5 hours. After cooling, the reaction mixture was diluted with one volume of water and then extracted with one volume of ether. The aqueous layer was extracted again with one volume of ethyl acetate and the combined organic phases were dried over magnesium sulfate, filtered, and evaporated under reduced pressure to leave an oil which was purified using silica gel column chromatography, eluting with ethyl acetate:hexane (0.1:49.9) to give 1,2-dihydro-1,1-dimethylnaphthalene as a colorless oil. (4.76 g, 55%).